Cas no 90799-48-7 (5-chloro-6-methyl-Quinoline)

5-chloro-6-methyl-Quinoline structure
5-chloro-6-methyl-Quinoline structure
Product Name:5-chloro-6-methyl-Quinoline
CAS No:90799-48-7
MF:C10H8ClN
MW:177.630221366882
MDL:MFCD19690440
CID:1121036
PubChem ID:57917386
Update Time:2025-04-20

5-chloro-6-methyl-Quinoline Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-6-methyl-Quinoline
    • 5-chloro-6-methylquinoline
    • SCHEMBL3580136
    • FT-0710027
    • 90799-48-7
    • DA-01238
    • MDL: MFCD19690440
    • Inchi: 1S/C10H8ClN/c1-7-4-5-9-8(10(7)11)3-2-6-12-9/h2-6H,1H3
    • InChI Key: MJCKREANVDMNFP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC2C1=CC=CN=2

Computed Properties

  • Exact Mass: 177.0345270g/mol
  • Monoisotopic Mass: 177.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų

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